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Compound of Interest

Compound Name: SC-41930

Cat. No.: B1680867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the anti-inflammatory properties of SC-
41930, a potent and multifaceted inhibitor of key inflammatory pathways. SC-41930, chemically

identified as 7-[3-(4-acetyl-3-methoxy-2-propylphenoxy)-propoxy]-3,4-dihydro-8-propyl-2H-1-

benzopyran-2-carboxylic acid, has demonstrated significant potential in preclinical models of

inflammation. This document summarizes the quantitative data on its inhibitory activities,

outlines the experimental methodologies used in its evaluation, and visualizes its mechanism of

action through detailed signaling pathway diagrams.

Quantitative Anti-Inflammatory Data
The anti-inflammatory efficacy of SC-41930 has been quantified across a range of cellular and

in vivo assays. The following tables summarize the key inhibitory concentrations (IC50) and

effective doses (ED50) reported in the literature.
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Target/Process System IC50/Ki Value Reference

Leukotriene B4 (LTB4)

Production

Human

Polymorphonuclear

Neutrophils (PMN)

5.3 µM [1]

LTB4 Production HL-60 Cells 2.1 µM [1]

Prostaglandin E2

(PGE2) Production
HL-60 Cells 2.9 µM [1]

Superoxide

Generation (f-Met-

Leu-Phe stimulated)

Human PMN 4 µM [1]

Superoxide

Generation (C5a

stimulated)

Human PMN ~12 µM [1]

5-Hydroxy-

eicosatetraenoic acid

(5-HETE) Production

Human PMN 8.5 µM [1]

Human Synovial

Phospholipase A2
In vitro 72 µM [1]

Rat Peritoneal

Leukotriene A4

Hydrolase

In vitro 20 µM [1]

12(S)-

Hydroxyeicosatetraen

oic acid (12(S)-HETE)

Binding

Human Epidermal Cell

Line (SCL-II)
480 nM (Ki) [2]

In Vivo Effect Model ED50 Value Reference

Inhibition of 12(R)-

HETE-induced

Neutrophil Infiltration

Cavine Dermis

(Guinea Pig)

13.5 mg/kg

(intragastric)
[3]
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Mechanism of Action
SC-41930 exerts its anti-inflammatory effects through a multi-targeted mechanism, primarily

acting as a potent antagonist of leukotriene B4 (LTB4) receptors.[1][4] Additionally, it

demonstrates inhibitory activity against the binding of 12-hydroxyeicosatetraenoic acid (12-

HETE) to its receptors.[2][3] Beyond receptor antagonism, SC-41930 has been shown to inhibit

the production of inflammatory mediators. Evidence suggests that it may attenuate G protein-

mediated signal transduction, a key step in the inflammatory cascade following receptor

activation.[1] This dual action of blocking inflammatory signals at the receptor level and

inhibiting the synthesis of inflammatory mediators contributes to its robust anti-inflammatory

profile.

Signaling Pathways
The following diagram illustrates the key signaling pathways targeted by SC-41930.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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